Cas no 1879160-09-4 (tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate
• CAS No: 1879160-09-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6385404
• PubChem ID: 165470835
• Update Time: 2025-09-27

tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate
• EN300-797759
• 1879160-09-4

• Inchi： 1S/C14H25NO3/c1-9(12(16)11-7-6-8-11)10(2)15-13(17)18-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,15,17)
• InChI Key： XWVZXNFLGOEVIQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate

tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate (CAS No. 1879160-09-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclobutane ring, and a carbamate functional group. These elements contribute to its exceptional chemical stability, reactivity, and bioavailability.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its carbamate group has been shown to enhance the solubility and permeability of drug molecules, making it an ideal candidate for improving the efficacy of orally administered medications. Moreover, the cyclobutane ring introduces strain into the molecule, which can be exploited to design drugs with enhanced binding affinity to target proteins.

One of the most promising applications of tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate is in the development of enzyme inhibitors. Researchers have demonstrated that this compound can selectively inhibit certain proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. The tert-butyl group plays a crucial role in modulating the pharmacokinetic properties of the molecule, ensuring optimal distribution and retention within the body.

In addition to its therapeutic potential, this compound has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been extensively studied, with recent findings indicating that it can enhance crop yields under stress conditions such as drought and high salinity. The cyclobutane ring contributes to its stability in soil and resistance to microbial degradation, making it an eco-friendly alternative to traditional pesticides.

The synthesis of tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions and the subsequent functionalization of the carbamate group using nucleophilic substitution techniques. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for pharmacological studies.

From a structural standpoint, this compound exhibits a fascinating balance between rigidity and flexibility. The tert-butyl group provides steric bulk, while the cyclobutane ring introduces angular strain that can be harnessed for designing molecules with unique physical properties. Computational studies using density functional theory (DFT) have revealed that these structural features significantly influence the electronic distribution and reactivity of the molecule.

Looking ahead, ongoing research is focused on exploring the potential of this compound in nanotechnology applications. Its ability to self-assemble into ordered nanostructures has been leveraged to develop novel materials for drug delivery and sensing applications. The integration of this compound into polymer matrices has shown promise for creating stimuli-responsive materials that can respond to environmental changes such as temperature and pH levels.

In conclusion, tert-butyl N-(4-cyclobutyl-3-methyl-4-oxobutan-2-yl)carbamate (CAS No. 1879160-09